(4-METHOXYPHENYL){4-[(1-METHYL-1H-PYRROL-2-YL)METHYL]PIPERAZINO}METHANONE

• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4g/mol
• IUPAC Name: (4-methoxyphenyl)-[4-[(1-methylpyrrol-2-yl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C18H23N3O2/c1-19-9-3-4-16(19)14-20-10-12-21(13-11-20)18(22)15-5-7-17(23-2)8-6-15/h3-9H,10-14H2,1-2H3
• InChI Key: WCHRDVCBTCVKLZ-UHFFFAOYSA-N
• SMILES: CN1C=CC=C1CN2CCN(CC2)C(=O)C3=CC=C(C=C3)OC

Description

(4-METHOXYPHENYL){4-[(1-METHYL-1H-PYRROL-2-YL)METHYL]PIPERAZINO}METHANONE is a complex organic compound that features a methoxyphenyl group, a pyrrole ring, and a piperazine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-METHOXYPHENYL){4-[(1-METHYL-1H-PYRROL-2-YL)METHYL]PIPERAZINO}METHANONE typically involves multiple steps, including the formation of intermediate compounds.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of specific catalysts, controlled temperatures, and pressure conditions to facilitate the desired chemical transformations.

Chemical Reactions Analysis

Types of Reactions

(4-METHOXYPHENYL){4-[(1-METHYL-1H-PYRROL-2-YL)METHYL]PIPERAZINO}METHANONE can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding phenol derivative.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group yields a phenol derivative, while reduction of the carbonyl group results in an alcohol.

Scientific Research Applications

(4-METHOXYPHENYL){4-[(1-METHYL-1H-PYRROL-2-YL)METHYL]PIPERAZINO}METHANONE has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-METHOXYPHENYL){4-[(1-METHYL-1H-PYRROL-2-YL)METHYL]PIPERAZINO}METHANONE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering downstream effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

(4-Methoxyphenyl)(1H-pyrrol-2-yl)methanone: Shares the methoxyphenyl and pyrrole groups but lacks the piperazine moiety.

1-(4-Methoxyphenyl)-2-propanone: Contains a methoxyphenyl group but differs in the rest of the structure.

1-(1H-pyrrol-2-yl)ethanone: Features the pyrrole ring but lacks the methoxyphenyl and piperazine groups.

Uniqueness

The uniqueness of (4-METHOXYPHENYL){4-[(1-METHYL-1H-PYRROL-2-YL)METHYL]PIPERAZINO}METHANONE lies in its combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for diverse research applications.